3,4,4a,5,6,7-hexahydro-1H-isochromene

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 3,4,4a,5,6,7-hexahydro-1H-isochromene
• InChI: InChI=1S/C9H14O/c1-2-4-9-7-10-6-5-8(9)3-1/h4,8H,1-3,5-7H2
• InChI Key: JEPDICWJMSZJHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C2COCCC2C1

Description

3,4,4a,5,6,7-hexahydro-1H-isochromene is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-methylidene-4-(pent-4-en-1-yl)tetrahydro-2H-pyran (1320 mg, 7.94 mmol) was added to CH2Cl2 (159.00 ml) at RT. The reaction was degassed three times. Zhan-1b (58.3 mg, 0.079 mmol) was added at 0° C. The reaction mixture was degassed again and then stirred at room temperature for 1 h. The mixture was concentrated under reduced pressure (280 mmhg). The residue was purified by column chromatography on silica gel to provide the title compound. 1H NMR (500 MHz, CDCl3) δ 5.54 (d, 1H, J=2.2 Hz), 4.06 (d, 1H, J=122 Hz), 3.97 (dd, 1H, J=4.4 Hz, 11.2 Hz), 3.84-3.91 (m, 1H), 3.46-3.53 (m, 1H), 2.21 (bs, 1H), 1.92-2.19 (m, 2H), 1.80-1.89 (m, 1H), 1.68-1.86 (m, 2H), 1.36-1.48 (m, 2H), 1.16-1.26 (m, 1H).